Cas no 97744-98-4 (1H-Pyrrole-3-carboximidamide)

• Product Name: 1H-Pyrrole-3-carboximidamide
• CAS No: 97744-98-4
• MF: C₅H₇N₃
• MW: 109.129180192947
• CID: 1123479
• PubChem ID: 176662
• Update Time: 2025-04-20

1H-Pyrrole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboximidamide
• pyrrol-3-ylidenemethanediamine
• 97744-98-4
• EN300-1840657
• AC1NQYW1
• pyrrole-3-carbamidine
• C10133
• AKOS006347228
• Brunfelsamidine
• NS00094168
• FT2DW4V2WG
• Brunfelsamidine (Pyrrole-3-carboxamidine)
• UNII-FT2DW4V2WG
• DTXSID70913673
• SCHEMBL4974141
• HOPAMIDINE
• SureCN4974141
• 1H-Pyrrole-3-carboximindamide
• CHEBI:3195

• Inchi： 1S/C5H7N3/c6-5(7)4-1-2-8-3-4/h1-3,8H,(H3,6,7)
• InChI Key： XVEVWOAHSYZRQE-UHFFFAOYSA-N
• SMILES： N1C=CC(C(=N)N)=C1

Computed Properties

• Exact Mass: 109.064
• Monoisotopic Mass: 109.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.32
• Boiling Point: 186.7°C at 760 mmHg
• Flash Point: 66.7°C
• Refractive Index: 1.646

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles